1-(4-Cyclobutyl-1,4-diazepan-1-yl)-2-(2-methoxyphenoxy)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Cyclobutyl-1,4-diazepan-1-yl)-2-(2-methoxyphenoxy)ethan-1-one, also known as DPCPX, is a potent and selective antagonist for the adenosine A1 receptor. It has been widely used in scientific research to investigate the physiological and biochemical effects of adenosine A1 receptor signaling.
Scientific Research Applications
Synthesis and Chemical Properties
Histamine H(3) Receptor Antagonist Synthesis : A study details the synthesis of a related compound, highlighting a four-step process that involves inversion of stereogenic centers and desymmetrization of homopiperazine, showcasing its potential as a histamine H(3) receptor antagonist. The synthesis emphasizes cost-efficiency and the strategic use of naturally occurring precursors (Pippel et al., 2010).
Cytotoxic Activity of Bicyclic σ Receptor Ligands : Another study synthesizes bicyclic σ receptor ligands demonstrating cytotoxic activity, indicating potential applications in targeting cancer cells. This research elaborates on the creation of these compounds from (R)- and (S)-glutamate and their efficacy against human tumor cell lines (Geiger et al., 2007).
Scale-Up Syntheses for H3 Antagonists : The scale-up synthesis of two H3 receptor antagonists is discussed, showing the evolution of synthesis processes to reduce cost and improve efficiency. This work illustrates the chemical ingenuity required to produce complex molecules on a larger scale, potentially for therapeutic applications (Pippel et al., 2011).
Mechanistic Insights and Novel Reactions
Ionic ‘Ring-Walk’ Rearrangement : A study investigates the Rh2(OAc)4-catalyzed decomposition of certain diazoketones, proposing an ionic ‘ring-walk’ rearrangement mechanism. This research contributes to understanding the complex behaviors of organic compounds under specific catalytic conditions (Manitto et al., 1999).
Aromatic Amidation Protocol for Heterocycle-Fused Compounds : The development of novel 1,4-diazepin-2-one derivatives showcases an innovative aromatic amidation protocol, expanding the toolbox for synthesizing heterocycle-fused compounds. This methodology opens new avenues for creating molecules with potential biological activity (Correa et al., 2003).
properties
IUPAC Name |
1-(4-cyclobutyl-1,4-diazepan-1-yl)-2-(2-methoxyphenoxy)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3/c1-22-16-8-2-3-9-17(16)23-14-18(21)20-11-5-10-19(12-13-20)15-6-4-7-15/h2-3,8-9,15H,4-7,10-14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQRWGBYKJATFNG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CCCN(CC2)C3CCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.